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Compound of Interest

Compound Name: 5-Chloro-2-fluorophenylacetonitrile

Cat. No.: B1362242 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Chloro-2-fluorobenzyl cyanide, also known as 2-(5-chloro-2-fluorophenyl)acetonitrile, is a

halogenated aromatic nitrile of significant interest in the fields of medicinal chemistry and

organic synthesis. Its unique substitution pattern, featuring both chlorine and fluorine atoms on

the phenyl ring, imparts distinct physicochemical properties that make it a valuable building

block for the synthesis of complex molecular architectures, particularly in the development of

novel pharmaceutical agents and agrochemicals. The presence of the reactive nitrile group

further enhances its synthetic utility, allowing for a variety of chemical transformations.

This technical guide provides a comprehensive overview of the physical constants of 5-chloro-

2-fluorobenzyl cyanide, alongside essential information on its synthesis, spectroscopic

characterization, and safety protocols. This document is intended to serve as a critical resource

for researchers and professionals engaged in work involving this versatile chemical

intermediate.

Physicochemical Properties
A thorough understanding of the physical constants of a compound is fundamental to its

application in research and development. These properties dictate the conditions required for

reactions, purification, and formulation.
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Key Physical Constants
The reliable determination of physical constants is crucial for the consistent and reproducible

use of 5-chloro-2-fluorobenzyl cyanide in experimental settings.

Property Value Source

CAS Number 75279-54-8 [1][2]

Molecular Formula C₈H₅ClFN [1][2]

Molecular Weight 169.58 g/mol [3]

Boiling Point 106.8 °C

Note: Experimental data for melting point, density, and solubility of 5-chloro-2-fluorobenzyl

cyanide are not readily available in the searched literature. The boiling point is reported by

some suppliers, though the conditions are not always specified. For comparison, the isomeric

4-chlorobenzyl cyanide has a melting point of 29-30 °C and a boiling point of 265-267 °C at 760

mmHg.[4] Such variations highlight the importance of experimentally determining these values

for the specific isomer of interest.

Spectroscopic Characterization
Spectroscopic analysis is indispensable for the structural elucidation and purity assessment of

chemical compounds. While a complete set of spectra for 5-chloro-2-fluorobenzyl cyanide is

not available in the public domain, data from related compounds can provide valuable insights.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are critical for

confirming the substitution pattern on the aromatic ring and the presence of the cyanomethyl

group. For related compounds like 2-fluorobenzyl cyanide, characteristic shifts in the ¹³C

NMR spectrum are observed.[5]

Infrared (IR) Spectroscopy: The IR spectrum of a benzyl cyanide derivative is expected to

show a characteristic sharp absorption band for the nitrile (C≡N) stretching vibration, typically

in the range of 2240-2260 cm⁻¹. Aromatic C-H and C=C stretching bands, as well as

absorptions corresponding to the C-Cl and C-F bonds, would also be present. The NIST
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WebBook provides IR and mass spectra for the isomeric 2-chloro-6-fluorobenzyl cyanide,

which can serve as a reference.[6]

Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight and

fragmentation pattern of the molecule. The mass spectrum of 2-chlorobenzyl cyanide is

available in the NIST WebBook and can offer clues to the expected fragmentation of 5-

chloro-2-fluorobenzyl cyanide.[7]

Synthesis and Reactivity
The synthesis of substituted benzyl cyanides is a well-established area of organic chemistry.

The most common approach involves the nucleophilic substitution of a corresponding benzyl

halide with a cyanide salt.

General Synthetic Approach
A plausible synthetic route to 5-chloro-2-fluorobenzyl cyanide would involve the reaction of 5-

chloro-2-fluorobenzyl chloride or bromide with a cyanide source, such as sodium cyanide or

potassium cyanide. The reaction is typically carried out in a polar aprotic solvent.

5-Chloro-2-fluorobenzyl halide

Nucleophilic
Substitution

Cyanide Salt (e.g., NaCN)

5-Chloro-2-fluorobenzyl cyanide

Click to download full resolution via product page

Caption: General synthetic scheme for 5-chloro-2-fluorobenzyl cyanide.

While a specific, detailed protocol for the synthesis of 5-chloro-2-fluorobenzyl cyanide was not

found in the searched literature, a method for the preparation of the related 5-amino-2-chloro-4-

fluorobenzyl cyanide has been described. This synthesis involves the reduction of a nitro

precursor. General procedures for the synthesis of benzyl cyanides are also well-documented,

often employing a two-phase system with a phase-transfer catalyst to facilitate the reaction

between the benzyl halide and the cyanide salt.[8]
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Key Reactions
The nitrile group of 5-chloro-2-fluorobenzyl cyanide is a versatile functional handle for further

chemical transformations. Common reactions of benzyl cyanides include:

Hydrolysis: The nitrile can be hydrolyzed under acidic or basic conditions to yield the

corresponding carboxylic acid, 5-chloro-2-fluorophenylacetic acid. This transformation is a

cornerstone in the synthesis of many pharmaceuticals.[9]

Reduction: The nitrile group can be reduced to a primary amine, 2-(5-chloro-2-

fluorophenyl)ethanamine, using reducing agents such as lithium aluminum hydride or

catalytic hydrogenation.

Alkylation: The benzylic position is acidic and can be deprotonated with a suitable base,

allowing for the introduction of various alkyl or acyl groups.

Safety and Handling
As with all cyanide-containing compounds, 5-chloro-2-fluorobenzyl cyanide should be handled

with extreme caution in a well-ventilated fume hood. Personal protective equipment, including

gloves, safety glasses, and a lab coat, is mandatory.

Hazard Identification
Safety data sheets for related benzyl cyanide derivatives consistently highlight their acute

toxicity. They are typically classified as toxic if swallowed, in contact with skin, or if inhaled.[4]

[10][11] They are also known to cause skin and eye irritation.[4][10][11]

Hazard Statements for Related Benzyl Cyanides:

H301 + H311: Toxic if swallowed or in contact with skin.

H330: Fatal if inhaled.

H315: Causes skin irritation.[11]

H319: Causes serious eye irritation.[11]
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First Aid Measures
In case of exposure, immediate medical attention is crucial.

Inhalation: Move the person to fresh air. If breathing has stopped, give artificial respiration.

Skin Contact: Immediately remove all contaminated clothing and wash the affected area with

plenty of soap and water.[4]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[4]

Storage and Disposal
5-Chloro-2-fluorobenzyl cyanide should be stored in a tightly sealed container in a cool, dry,

and well-ventilated area, away from incompatible materials such as strong oxidizing agents,

acids, and bases.[4] Disposal of this compound and its containers must be in accordance with

local, regional, and national regulations for hazardous waste.

Conclusion
5-Chloro-2-fluorobenzyl cyanide is a chemical intermediate with significant potential in synthetic

chemistry, particularly for the development of new pharmaceuticals and agrochemicals. While a

complete set of its physical and spectroscopic data is not yet fully compiled in publicly

accessible literature, this guide provides the currently available information and outlines the

expected properties and reactivity based on related compounds. The synthesis and handling of

this compound require careful attention to established safety protocols for cyanides. Further

experimental investigation is warranted to fully characterize its physical constants and explore

its synthetic applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.chemimpex.com/products/46057
https://www.fishersci.com/store/msds?partNumber=AC108810050&countryCode=US&language=en
https://m.chemicalbook.com/SpectrumEN_326-62-5_13CNMR.htm
https://webbook.nist.gov/cgi/inchi?ID=C75279559&Units=CAL
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2856635&Mask=200
https://en.wikipedia.org/wiki/Benzyl_cyanide
https://www.sciencemadness.org/smwiki/index.php/Benzyl_cyanide
https://www.merckmillipore.com/Web-INTL-Site/en_US/-/USD/ShowDocument-File?ProductSKU=MDA_CHEM-802620&DocumentType=MSD&DocumentId=802620_SDS_IN_EN.PDF&DocumentUID=341167100&Language=EN&Country=IN&Origin=SERP
https://www.tcichemicals.com/BE/en/sds/C0585_EU_6N.pdf
https://www.benchchem.com/product/b1362242#5-chloro-2-fluorobenzyl-cyanide-physical-constants
https://www.benchchem.com/product/b1362242#5-chloro-2-fluorobenzyl-cyanide-physical-constants
https://www.benchchem.com/product/b1362242#5-chloro-2-fluorobenzyl-cyanide-physical-constants
https://www.benchchem.com/product/b1362242#5-chloro-2-fluorobenzyl-cyanide-physical-constants
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1362242?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1362242?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1362242?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

